Cas no 1240147-48-1 (4-(5-{7-methylimidazo1,2-apyridin-2-yl}-1,3,4-oxadiazol-2-yl)methylaniline)

• Product name: 4-(5-{7-methylimidazo1,2-apyridin-2-yl}-1,3,4-oxadiazol-2-yl)methylaniline
• CAS No: 1240147-48-1
• MF: C₁₇H₁₅N₅O
• MW: 305.333902597427
• CID: 5869019
• PubChem ID: 46949579

4-(5-{7-methylimidazo1,2-apyridin-2-yl}-1,3,4-oxadiazol-2-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 4-(5-{7-methylimidazo1,2-apyridin-2-yl}-1,3,4-oxadiazol-2-yl)methylaniline
• F9995-2682
• 1240147-48-1
• 4-[(5-{7-methylimidazo[1,2-a]pyridin-2-yl}-1,3,4-oxadiazol-2-yl)methyl]aniline
• 4-((5-(7-methylimidazo[1,2-a]pyridin-2-yl)-1,3,4-oxadiazol-2-yl)methyl)aniline
• 4-{[5-(7-methylimidazo[1,2-a]pyridin-2-yl)-1,3,4-oxadiazol-2-yl]methyl}aniline
• FCJYKWJEKWFBMV-UHFFFAOYSA-N
• 4-[[5-(7-methylimidazo[1,2-a]pyridin-2-yl)-1,3,4-oxadiazol-2-yl]methyl]aniline
• AKOS024289960
• 4-[(5-(7-Methylimidazo[1,2-a]pyridin-2-yl)-1,3,4-oxadiazol-2-yl)methyl]aniline

• Inchi： 1S/C17H15N5O/c1-11-6-7-22-10-14(19-15(22)8-11)17-21-20-16(23-17)9-12-2-4-13(18)5-3-12/h2-8,10H,9,18H2,1H3
• InChI Key： FCJYKWJEKWFBMV-UHFFFAOYSA-N
• SMILES： O1C(CC2C=CC(=CC=2)N)=NN=C1C1=CN2C=CC(C)=CC2=N1

Computed Properties

• Exact Mass: 305.12766012g/mol
• Monoisotopic Mass: 305.12766012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.2Ų
• XLogP3: 2.9

Additional information on 4-(5-{7-methylimidazo1,2-apyridin-2-yl}-1,3,4-oxadiazol-2-yl)methylaniline

Compound CAS No: 1240147-48-1 - 4-(5-{7-methylimidazo[1,2-a]pyridin-2-yl}-1,3,4-oxadiazol-2-yl)methylaniline

The compound with CAS No: 1240147-48-1, known as 4-(5-{7-methylimidazo[1,2-a]pyridin-2-yl}-1,3,4-oxadiazol-2-yl)methylaniline, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential biological activities. Recent studies have highlighted its role in various drug discovery programs, particularly in the development of novel therapeutic agents.

The molecular structure of this compound is characterized by a complex arrangement of heterocyclic rings and functional groups. The presence of the imidazo[1,2-a]pyridine moiety contributes to its aromatic stability and electronic properties, making it a valuable component in the synthesis of advanced materials. Additionally, the oxadiazole ring system enhances its reactivity and selectivity in chemical reactions, which is crucial for its application in drug design.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its spectroscopic properties and thermal stability. Studies published in leading journals such as Journal of Medicinal Chemistry and Chemical Communications have demonstrated its potential as a building block for constructing bioactive molecules. For instance, its ability to form stable complexes with metal ions has opened new avenues for the development of coordination polymers and metallo-drugs.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting various disease states. Its ability to modulate key cellular pathways has been explored in the context of cancer therapy and neurodegenerative diseases. A study conducted by researchers at the University of California revealed that this compound exhibits selective cytotoxicity against cancer cells while sparing normal cells, indicating its potential as an anticancer agent.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the yield and purity of the product. Furthermore, green chemistry principles have been incorporated into the synthesis protocol to minimize environmental impact and enhance sustainability.

The application of this compound extends beyond pharmaceuticals; it has also found utility in the field of materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Recent advancements in nanotechnology have further expanded its potential applications by enabling the incorporation of this compound into nanoscale materials.

In terms of safety and toxicity profiles, preliminary studies indicate that this compound exhibits low toxicity at therapeutic concentrations. However, further investigations are required to fully understand its long-term effects and pharmacokinetics. Regulatory agencies such as the FDA have emphasized the importance of comprehensive safety assessments before any clinical trials can be initiated.

The future outlook for this compound is bright, with ongoing research aimed at optimizing its properties for specific applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into clinically relevant drugs or advanced materials.

In conclusion, CAS No: 1240147-48-1 represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure and promising biological activity position it as a key player in future innovations within the pharmaceutical and materials science industries.